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Introduction:

In vivo microdialysis is a powerful technique for sampling the extracellular space of living
tissues, providing a window into the dynamic chemical environment of the brain. When coupled
with sensitive analytical methods like High-Performance Liquid Chromatography (HPLC), it
allows for the quantification of neurotransmitter levels, offering crucial insights into
neurochemical processes in health and disease. These application notes provide detailed
protocols for the in vivo measurement of monoamine (dopamine and serotonin) and amino acid
(GABA and glutamate) neurotransmitters.

While the initial topic specified the use of meta-phenylenediamine (MPDC), a thorough
literature review revealed that MPDC is not a commonly employed derivatization agent for
neurotransmitter analysis in this context. Therefore, this document focuses on well-established
and validated methods: HPLC with Electrochemical Detection (HPLC-ECD) for the direct
analysis of dopamine and serotonin, and HPLC with Fluorescence Detection (HPLC-FLD)
following pre-column derivatization with o-phthalaldehyde (OPA) for the analysis of GABA and
glutamate.

Section 1: In Vivo Microdialysis Procedure
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This protocol outlines the general steps for performing in vivo microdialysis in a rodent model.

Specific stereotaxic coordinates and equipment may vary based on the target brain region and
animal model.

Experimental Workflow for In Vivo Microdialysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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